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Compound of Interest

Compound Name: 3,5-Dimethoxyphenol

Cat. No.: B141022 Get Quote

Essential Safety and Handling Guide for 3,5-
Dimethoxyphenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-Dimethoxyphenol. Adherence to these guidelines is critical for

ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Summary
3,5-Dimethoxyphenol is classified as an irritant.[1][2] The primary hazards associated with this

compound are:

Skin Irritation: Causes skin irritation.[1][3]

Eye Irritation: Causes serious eye irritation.[1][3]

Respiratory Tract Irritation: May cause respiratory irritation.[1][3][4]

The toxicological properties of this substance have not been fully investigated, and effects from

exposure may be delayed.[1]

Hazard Classification:
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Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3

Target Organs Respiratory system

Source: Fisher Scientific, Sigma-Aldrich[3][4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3,5-Dimethoxyphenol. The

following table summarizes the recommended PPE.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, Butyl

rubber).[5][6]

To prevent skin contact and

irritation.

Eye and Face Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles.[1][3] A face

shield may be required for

splash hazards.

To protect eyes from splashes

and irritation.

Skin and Body Protection
A flame-resistant lab coat, fully

buttoned.[5]

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[1][2] A

NIOSH-approved respirator

may be necessary for high-

dust conditions.

To prevent inhalation and

respiratory tract irritation.

Operational Plan for Safe Handling
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Engineering Controls and Preparation:

Always handle 3,5-Dimethoxyphenol in a properly functioning chemical fume hood.[2][5]

Ensure an eyewash station and safety shower are readily accessible and their locations are

known.[1][5]

Remove all potential ignition sources from the work area, as the compound is combustible.

[1]

Handling Procedures:

Don PPE: Before handling, put on all required personal protective equipment as outlined in

the table above.

Inspect Container: Check the container for any damage or leaks before opening.

Transferring: When transferring the chemical, do so slowly to minimize dust generation and

accumulation.[1]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[1]

Ventilation: Use with adequate ventilation to keep airborne concentrations low.[1]

Hygiene: Wash hands thoroughly after handling, and before eating, drinking, or smoking.[4]

Contaminated clothing should be removed and washed before reuse.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][3]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Seek medical attention if irritation

persists.[1][3]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[1][3]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek medical

attention.[1]

Disposal Plan
Waste containing 3,5-Dimethoxyphenol must be treated as hazardous waste.[5][6]

Waste Collection:

Solid Waste: Collect contaminated consumables such as gloves, pipette tips, and paper

towels in a designated, leak-proof hazardous waste container lined with a heavy-duty plastic

bag.[2][6]

Liquid Waste: Collect aqueous and non-halogenated organic solvent solutions in separate,

clearly labeled, and sealed hazardous waste containers.[6] Do not pour any waste down the

drain.[2]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "3,5-Dimethoxyphenol," and the associated hazards (e.g., "Irritant,"
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"Toxic").[1][2]

Storage: Keep waste containers tightly sealed and stored in a designated, well-ventilated,

and cool area, away from incompatible materials.[1]

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal

contractor.[3][6]

Physical and Chemical Properties
Property Value

Appearance Light yellow solid[3]

Molecular Formula C₈H₁₀O₃

Molecular Weight 154.16 g/mol [2]

Melting Point 40 - 45 °C / 104 - 113 °F[3]

Boiling Point 172 - 175 °C / 341.6 - 347 °F @ 17 mmHg[3]

Flash Point 78 °C / 172.4 °F[1][3]

Experimental Workflow Diagram
The following diagram outlines the logical workflow for the safe handling of 3,5-
Dimethoxyphenol.
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Workflow for Handling 3,5-Dimethoxyphenol

Preparation

Handling

Cleanup & Disposal

Final Steps

Don Appropriate PPE

Prepare Work Area in Fume Hood

Gather Materials and Chemical

Transfer Chemical

Proceed to Handling

Perform Experiment

Decontaminate Work Surfaces
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Caption: Safe handling workflow for 3,5-Dimethoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biosciences-labs.bham.ac.uk [biosciences-labs.bham.ac.uk]

2. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of
Research | UTHSC [uthsc.edu]

3. Phenol disposal | Podiatry Arena [podiatryarena.com]

4. support.hpe.com [support.hpe.com]

5. ehs.yale.edu [ehs.yale.edu]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3,5-
Dimethoxyphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141022#personal-protective-equipment-for-handling-
3-5-dimethoxyphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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